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Compound of Interest

Compound Name: GSK1702934A

Cat. No.: B1672358 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

GSK1702934A is a potent and selective agonist of the Transient Receptor Potential Canonical

(TRPC) 3, 6, and 7 channels.[1][2] These non-selective cation channels are implicated in

various physiological processes, including cardiovascular function. In the heart, activation of

TRPC3/6 channels by GSK1702934A has been shown to modulate cardiac contractility and

has been used to investigate arrhythmogenesis.[3][4] The Langendorff isolated heart

preparation is a classic ex vivo technique that allows for the study of cardiac function in a

controlled environment, free from systemic neuro-hormonal influences.[5][6] This document

provides a detailed protocol for utilizing GSK1702934A in a murine Langendorff perfusion

system to study its effects on cardiac physiology.

Data Presentation: Effects of GSK1702934A on Cardiac Function

The following table summarizes the reported effects of 1 µM GSK1702934A on key

hemodynamic parameters in isolated Langendorff-perfused mouse hearts. Baseline values for

C57BL/6 mice are provided for reference.
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Parameter
Baseline (C57BL/6
Mice)

Change with 1 µM
GSK1702934A
(Wild-Type)

Change with 1 µM
GSK1702934A
(TRPC3-
Transgenic)

Heart Rate (bpm) 350 - 400[6]
Not significantly

affected[4]

Arrhythmias may be

evoked[4]

Left Ventricular

Developed Pressure

(LVDP) (mmHg)

100 - 110[6] ~3% increase[4] ~20% increase[4]

Left Ventricular

Systolic Pressure

(LVSP) (% of

baseline)

100 Not reported 119.1 ± 5.2%[4]

Maximum Rate of

Pressure

Development (+dP/dt)

(% of baseline)

100
Not significantly

affected[4]
122 ± 4%[4]

Minimum Rate of

Pressure

Development (-dP/dt)

Not reported Not reported Not reported

Experimental Protocols: Langendorff Perfusion of an Isolated Mouse Heart with GSK1702934A

This protocol details the procedure for isolating a mouse heart and perfusing it in a Langendorff

apparatus to assess the effects of GSK1702934A.

1. Materials and Reagents:

Animals: Adult mice (e.g., C57BL/6).

Anesthetic: Sodium pentobarbital (50 mg/kg, intraperitoneal) or other suitable anesthetic.[5]

Heparin: 1000 IU/mL solution.[5]
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Krebs-Henseleit Buffer (KHB):

Composition (in mM): 118 NaCl, 4.7 KCl, 1.2 MgSO₄, 1.2 KH₂PO₄, 24.0 NaHCO₃, 1.8

CaCl₂, 11.1 glucose.[7]

Prepare fresh and filter through a 0.5 µm filter before use.[8]

Continuously bubble with 95% O₂ / 5% CO₂ to maintain a pH of 7.4.[8][9]

Maintain temperature at 37°C.[7][9]

GSK1702934A Stock Solution: Prepare a stock solution in a suitable solvent (e.g., DMSO)

and dilute to the final working concentration (e.g., 1 µM) in KHB.

Surgical Instruments: Scissors, forceps, hemostats.

Langendorff Apparatus: Including a water-jacketed heart chamber, perfusion reservoir,

peristaltic pump or gravity-fed system, pressure transducer, and data acquisition system.[7]

2. Procedure:

Animal Preparation:

Administer heparin (0.2 mL/mouse, intraperitoneally) 10 minutes prior to anesthesia to

prevent blood clotting.[5]

Anesthetize the mouse with sodium pentobarbital. Confirm deep anesthesia by the

absence of a pedal withdrawal reflex.[10]

Heart Excision:

Perform a thoracotomy to expose the heart.[10]

Carefully dissect the aorta, ensuring to leave a sufficient length for cannulation (above the

aortic root and below the aortic arch).[10]

Quickly excise the heart and immediately place it in ice-cold KHB to induce cardioplegia

and minimize ischemic damage.[10]
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Cannulation and Perfusion:

Transfer the heart to the Langendorff apparatus.

Cannulate the aorta using a 20g cannula.[11]

Secure the aorta to the cannula with a suture.[10]

Initiate retrograde perfusion with warm, oxygenated KHB at a constant pressure (e.g., 60-

80 mmHg) or constant flow (e.g., 2-4 mL/min).[5][11] The perfusate will close the aortic

valve and enter the coronary arteries.[9]

Trim away any excess tissue from the heart.[10]

Data Acquisition:

Insert a water-filled balloon connected to a pressure transducer into the left ventricle to

measure isovolumetric pressure.[11]

Adjust the balloon volume to achieve a stable left ventricular end-diastolic pressure

(LVEDP) of 5-10 mmHg.[6][11]

Allow the heart to stabilize for a 20-30 minute equilibration period, during which baseline

hemodynamic data (heart rate, LVDP, +dP/dt, -dP/dt) are recorded.[11]

GSK1702934A Administration:

After the stabilization period, switch the perfusion to KHB containing the desired

concentration of GSK1702934A (e.g., 1 µM).

Continuously record hemodynamic parameters to observe the effects of the compound.

The positive inotropic effect of GSK1702934A is typically transient, peaking around 3-4

minutes after the start of perfusion.[4]

Mandatory Visualizations:
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Caption: Experimental workflow for Langendorff perfusion with GSK1702934A.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1672358?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cardiomyocyte

GSK1702934A

TRPC3/6 Channel

Activates

Ca²⁺ Influx

Na⁺ Influx

Intracellular Ca²⁺ Overload

NCX1 (Reverse Mode)

Drives

Promotes further

Calcineurin

Activates

CaMKII

Activates

Increased Contractility Arrhythmogenesis

NFAT Activation

Click to download full resolution via product page

Caption: Signaling pathway of GSK1702934A in cardiomyocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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